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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

analysis of Enhydrin chlorohydrin using mass spectrometry. While specific mass spectral

data for Enhydrin chlorohydrin is not widely published, this document outlines a robust

methodology based on the known fragmentation patterns of structurally related sesquiterpene

lactones and chlorohydrins.

Introduction to Enhydrin Chlorohydrin and its
Analysis
Enhydrin is a sesquiterpene lactone, a class of natural products known for their diverse

biological activities. The chlorohydrin derivative of enhydrin is of significant interest for its

potential pharmacological properties. Mass spectrometry, particularly when coupled with liquid

chromatography (LC-MS), is a powerful technique for the identification, characterization, and

quantification of such compounds in complex matrices.

Understanding the fragmentation behavior of Enhydrin chlorohydrin is crucial for its

unambiguous identification. Based on studies of similar sesquiterpene lactones, the primary

fragmentation is expected to involve the loss of side chains and rearrangements within the

lactone core. The presence of the chlorohydrin moiety will likely introduce unique fragmentation

pathways, including the loss of HCl and water.
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Proposed Fragmentation Pathway
The proposed fragmentation of Enhydrin chlorohydrin under electrospray ionization (ESI) in

positive ion mode is outlined below. The initial precursor ion is expected to be the protonated

molecule [M+H]⁺ or a sodium adduct [M+Na]⁺. Subsequent fragmentation (MS/MS) would

likely proceed through the following steps:

Initial Loss of Water: Dehydration is a common fragmentation pathway for molecules

containing hydroxyl groups.

Loss of the Ester Side Chains: Sesquiterpene lactones often lose their ester side chains as a

primary fragmentation step.

Cleavage of the Chlorohydrin Moiety: This can occur through various mechanisms, including

the loss of HCl or C2H4OCl.

Ring Cleavage: Fragmentation of the core sesquiterpene lactone ring system can lead to

characteristic product ions.

[M+H]⁺
(Precursor Ion) [M+H - H₂O]⁺- H₂O

[M+H - Side Chain 1]⁺
- R₁COOH

[M+H - HCl]⁺- HCl

[Fragment from Ring Cleavage]⁺

[Fragment from Side Chain 2 Loss]⁺- R₂COOH
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Caption: Proposed fragmentation pathway of Enhydrin chlor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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